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Compound of Interest

Compound Name: 1-Methylthio-2-propanone

Cat. No.: B082341

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety protocols and logistical plans for the handling and disposal of
1-Methylthio-2-propanone (CAS RN: 14109-72-9). Adherence to these procedures is
essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Methylthio-2-propanone is a flammable liquid (Category 3) that is harmful if swallowed, in
contact with skin, or inhaled.[1] It can cause severe skin burns and eye damage.[1] Therefore,
stringent adherence to PPE protocols is mandatory.

PPE Selection

The following table summarizes the required PPE for handling 1-Methylthio-2-propanone.
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PPE Category

Specification

Rationale

Hand Protection

Primary: Butyl rubber or
Viton®/Fluoroelastomer
gloves. Secondary (for minor
splashes): Double-gloving with
nitrile can be considered, but
immediate removal upon

contamination is crucial.

Nitrile and natural rubber
gloves offer poor resistance to
ketones and should not be
used for direct or prolonged
contact.[2][3] Butyl rubber and
Viton® provide superior
protection against ketones and
other organic solvents.[4][5][6]

[7]

Eye and Face Protection

Chemical safety goggles with a

face shield.

Protects against splashes and
vapors which can cause

serious eye damage.

Body Protection

Flame-resistant lab coat.

Provides a barrier against skin
contact and protects from fire
hazards associated with

flammable liquids.

Respiratory Protection

Use in a certified chemical
fume hood is required. If a
fume hood is not available or
in case of a large spill, a
NIOSH-approved respirator
with organic vapor cartridges is

necessary.

The vapor of 1-Methylthio-2-
propanone is harmful if inhaled
and may cause respiratory

irritation.[1]

PPE Selection and Use Workflow

The following diagram outlines the decision-making process for selecting and using appropriate

PPE.
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Diagram 1: Personal Protective Equipment (PPE) Selection Workflow.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b082341?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Safe Handling and Storage
Handling Procedures

» Ventilation: Always handle 1-Methylthio-2-propanone in a properly functioning chemical
fume hood to minimize inhalation exposure.[7][8]

e Ignition Sources: This chemical is a flammable liquid.[9] Ensure that all potential ignition
sources, such as open flames, hot plates, and spark-producing equipment, are strictly
prohibited in the handling area.[6][7][8]

e Grounding and Bonding: For transfers between metal containers, use proper grounding and
bonding techniques to prevent static discharge.[10]

o Personal Hygiene: Avoid contact with skin and eyes.[8] Do not eat, drink, or smoke in the
laboratory. Wash hands thoroughly after handling.

Storage Plan

o Container: Keep the container tightly closed when not in use.[8]

e Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[8]
This should be in an approved flammable storage cabinet.[5][6]

e Incompatibilities: Store separately from strong oxidizing agents, corrosives, and other
incompatible materials.[5][8]

Disposal Plan

Disposal of 1-Methylthio-2-propanone and contaminated materials must be handled as
hazardous waste. Do not dispose of down the drain or in regular trash.[4][11]

Waste Collection

» Waste Container: Collect liquid waste in a designated, properly labeled, and leak-proof
container. The container must be compatible with the chemical.

» Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name: "1-Methylthio-2-propanone"”.[4]
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e Segregation: Do not mix with other waste streams unless compatibility has been verified.
Keep flammable liquid waste separate from other incompatible waste types.[12]

o Contaminated Materials: All grossly contaminated PPE (gloves, etc.) and absorbent
materials used for spills must be collected in a sealed bag and disposed of as hazardous
waste.

Disposal Workflow

The following diagram outlines the step-by-step process for the disposal of 1-Methylthio-2-
propanone waste.
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Diagram 2: Disposal Plan for 1-Methylthio-2-propanone Waste.
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Emergency Procedures
Spills

Evacuate: Immediately evacuate all non-essential personnel from the spill area.
Control Ignition Sources: Extinguish all flames and turn off any spark-producing equipment.
Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand). Do
not use combustible materials like paper towels to absorb the bulk of the spill.

Cleanup: Wearing the appropriate PPE, carefully collect the absorbent material and place it
in a sealed container for hazardous waste disposal.

Large Spills: For large spills, evacuate the area and contact your institution's emergency
response team.

First Aid

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b082341?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

References

1. static.csbsju.edu [static.csbsju.edu]

2. US3110712A - Method for removing thiol-contaminants from thioether solutions - Google
Patents [patents.google.com]

3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

4. superiorglove® VI13035-8 Chemstop Viton-Butyl Chemical Resistant Gloves | International
Safety [internationalsafety.com]

5. Best Viton Glove | 892-07, 892-8, 892-09, 892-10 | Showa Glove [allsafeindustries.com]
6. vdp.com [vdp.com]

7. Hand Protection | Chemical Resistant Butyl/Viton(R) Gloves | All Safety Products
[allsafetyproducts.com]

8. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products
[allsafetyproducts.com]

9. ehs.princeton.edu [ehs.princeton.edu]

10. cdn.mscdirect.com [cdn.mscdirect.com]

11. Hazardous Waste Disposal [cool.culturalheritage.org]
12. ehs.umich.edu [ehs.umich.edu]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 1-
Methylthio-2-propanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082341#personal-protective-equipment-for-handling-
1-methylthio-2-propanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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